
A Comparative Analysis of WAM2layers in
Atmospheric Moisture Tracking

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: WAM2

Cat. No.: B1577313 Get Quote

For researchers, scientists, and drug development professionals, the accurate tracking of

atmospheric moisture is crucial for understanding a wide range of phenomena, from predicting

extreme weather events to assessing their impact on ecosystems and infrastructure. The Water

Accounting Model - 2 layers (WAM2layers) is a prominent Eulerian model used for this

purpose. This guide provides a comparative analysis of WAM2layers, presenting data from key

validation studies and comparing its performance against alternative modeling approaches.

This analysis draws upon findings from published case studies that have rigorously evaluated

WAM2layers against other atmospheric moisture tracking models, offering insights into its

relative strengths and weaknesses.

Performance Comparison of Atmospheric Moisture
Tracking Models
Atmospheric moisture tracking models can be broadly categorized into two main types:

Eulerian models, which use a fixed grid to track the movement of moisture, and Lagrangian

models, which follow the trajectories of individual air parcels. WAM2layers is an Eulerian

model, and its performance has been compared with Lagrangian models such as FLEXPART

and with more complex online models like Regional Climate Models with tagging capabilities

(RCM-tag).

A key study by Van der Ent et al. (2013) provided a foundational comparison of an earlier

version of the Water Accounting Model (WAM) with an RCM-tag and a 3D Lagrangian model
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(3D-T) in a case study tracking moisture from Lake Volta in West Africa.[1][2] This study was

instrumental in the development of the two-layer structure of WAM2layers, as it highlighted that

strong wind shear was a major source of error in single-layer models.[1]

More recently, a 2024 study by Li et al. provides a direct comparison of WAM2layers with the

Lagrangian model FLEXPART-WaterSip in the context of moisture transport over the monsoon-

and westerly-dominated basins of the Tibetan Plateau.[3][4] This study underscores the

importance of model choice and configuration in different meteorological settings.

The following table summarizes key quantitative findings from these comparative studies.
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Parameter WAM2layers
FLEXPART-

WaterSip

RCM-tag

(Reference)

Key Findings

from

Comparative

Studies

Moisture

Contribution from

Westerly-

dominated and

Distant Sources

(Tibetan Plateau)

Generally higher

estimates
Lower estimates

Not directly

compared in this

study

WAM2layers

tends to attribute

more moisture to

distant sources

compared to

FLEXPART-

WaterSip in this

region.[5]

Local Moisture

Recycling

Contribution

(Tibetan Plateau)

Lower estimates Higher estimates

Not directly

compared in this

study

FLEXPART-

WaterSip

suggests a

greater

contribution from

local evaporation

and nearby

sources.[5]

Alignment with

Evaporation Data

(Tibetan Plateau)

Closer alignment

with actual

evaporation,

especially in

regions with

complex land-

sea distributions.

[3]

Evaporation

biases can be

present but can

be partly

corrected

through

calibration.[3]

Not directly

compared in this

study

WAM2layers

shows a notable

advantage in

aligning

estimated

moisture sources

with observed

evaporation

patterns.[3]

Performance in

Strong Wind

Shear Conditions

(Lake Volta)

The improved 2-

layer version

showed

significantly

better results

compared to the

Not directly

compared in this

study

Considered the

most accurate in

this study.

The study

concluded that a

2-layer structure

is crucial for

accuracy in

regions with
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single-layer

WAM.[1]

strong vertical

wind shear.[1]

Experimental Protocols
The validation and comparison of atmospheric moisture tracking models rely on carefully

designed experimental setups. The following outlines the general methodologies employed in

the cited studies.

Case Study 1: Moisture Tracking from Lake Volta (Van der Ent et al., 2013)

Objective: To evaluate the accuracy of offline moisture tracking models (WAM and 3D-T)

against an online model (RCM-tag).

Reference Model (Ground Truth): A Regional Climate Model (RCM) with an integrated water

vapor tagging module (RCM-tag) was used as the benchmark for accuracy.[1]

Offline Models Compared:

WAM (Water Accounting Model): The precursor to WAM2layers, a single-layer Eulerian

model.

3D-T: A multi-layer Lagrangian model.

Experimental Setup:

Evaporation from Lake Volta in West Africa was "tagged" within the RCM-tag simulation.

The tagged water was tracked to its point of precipitation.

The same case study was then simulated using the offline WAM and 3D-T models, driven

by the output from the RCM.

The precipitation patterns of the tagged moisture from the offline models were compared

to the results from the RCM-tag.
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Key Finding: The study identified that the primary cause of errors in the offline models was

the presence of strong wind shear in the region. This led to the recommendation and

subsequent development of the two-layer structure in WAM2layers to better account for

vertical variations in wind.[1]

Case Study 2: Eulerian vs. Lagrangian Models over the Tibetan Plateau (Li et al., 2024)

Objective: To unravel the discrepancies between the Eulerian WAM2layers model and the

Lagrangian FLEXPART-WaterSip model in a region with complex meteorological dynamics.

[3][4]

Models Compared:

WAM2layers: A two-layer Eulerian moisture tracking model.

FLEXPART-WaterSip: A Lagrangian particle dispersion model coupled with a moisture

source diagnostic method.

Study Area: The Yarlung Zangbo River basin (monsoon-dominated) and the upper Tarim

River basin (westerly-dominated) on the Tibetan Plateau.[4]

Experimental Setup:

Both models were used to track the sources of precipitation for the two selected basins.

The forcing data for the models were varied in terms of spatial and temporal resolution to

assess the impact on the results.

The identified moisture source regions and their relative contributions were compared

between the two models.

Key Findings: The study found that WAM2layers attributed a higher contribution from distant,

westerly-dominated sources, while FLEXPART-WaterSip indicated a greater role for local

recycling and nearby sources.[5] The discrepancies were found to decrease with higher

resolution forcing data for WAM2layers.[3] The study also highlighted WAM2layers' better

alignment with actual evaporation data.[3]
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Visualizing the Methodologies
To better understand the workflows and logical relationships in these comparative studies, the

following diagrams are provided.

RCM-tag (Online Reference)

Offline Model Comparison

Run RCM with
Water Vapor Tagging

Tag Evaporation
from Lake Volta

RCM Output
(Forcing Data)

Track Tagged
Precipitation

Compare Precipitation
Patterns

WAM (Single-Layer)

3D-T (Multi-Layer) Finding: Wind Shear
Causes Errors

Click to download full resolution via product page

Workflow of the Van der Ent et al. (2013) model comparison study.
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Models Compared

Study Region: Tibetan Plateau

Key Discrepancies

WAM2layers
(Eulerian)

Contribution from
Distant Sources

Higher

Contribution from
Local Recycling

Lower

Alignment with
Evaporation Data

Better

FLEXPART-WaterSip
(Lagrangian)

Lower Higher Biases Present

Monsoon-Dominated
Basin

Westerly-Dominated
Basin

Click to download full resolution via product page

Logical relationships of the findings in the Li et al. (2024) study.

Future Directions and the Community
Intercomparison Project
The field of atmospheric moisture tracking is continually evolving, with a recognized need for

standardized comparison and validation methodologies. A significant development in this area

is the community-wide moisture tracking model intercomparison project, which held a workshop

in Leiden in May 2024. This project involves approximately eight different moisture tracking

models, including WAM2layers, and focuses on three selected extreme precipitation events.

The preliminary results are anticipated to be presented at the European Meteorological Society

(EMS) Annual Meeting in September 2024, with a comprehensive paper planned for

publication. This initiative is expected to provide a much broader and more detailed quantitative

comparison of WAM2layers against a wider array of alternative models, further refining our

understanding of the uncertainties and capabilities of different moisture tracking approaches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HESS - Should we use a simple or complex model for moisture recycling and atmospheric
moisture tracking? [hess.copernicus.org]

2. hess.copernicus.org [hess.copernicus.org]

3. ACP - Unraveling the discrepancies between Eulerian and Lagrangian moisture tracking
models in monsoon- and westerly-dominated basins of the Tibetan Plateau
[acp.copernicus.org]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Analysis of WAM2layers in Atmospheric
Moisture Tracking]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577313#case-studies-validating-wam2layers-
findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1577313?utm_src=pdf-custom-synthesis
https://hess.copernicus.org/articles/17/4869/2013/hess-17-4869-2013.html
https://hess.copernicus.org/articles/17/4869/2013/hess-17-4869-2013.html
https://hess.copernicus.org/preprints/10/6723/2013/hessd-10-6723-2013.pdf
https://acp.copernicus.org/articles/24/10741/2024/acp-24-10741-2024.html
https://acp.copernicus.org/articles/24/10741/2024/acp-24-10741-2024.html
https://acp.copernicus.org/articles/24/10741/2024/acp-24-10741-2024.html
https://www.researchgate.net/publication/384299764_Unraveling_the_discrepancies_between_Eulerian_and_Lagrangian_moisture_tracking_models_in_monsoon-and_westerly-dominated_basins_of_the_Tibetan_Plateau
https://www.researchgate.net/publication/377788529_Unravelling_Disparities_in_Eulerian_and_Lagrangian_Moisture_Tracking_Models_in_Monsoon-_and_Westerlies-dominated_Basins_Around_the_Tibetan_Plateau
https://www.benchchem.com/product/b1577313#case-studies-validating-wam2layers-findings
https://www.benchchem.com/product/b1577313#case-studies-validating-wam2layers-findings
https://www.benchchem.com/product/b1577313#case-studies-validating-wam2layers-findings
https://www.benchchem.com/product/b1577313#case-studies-validating-wam2layers-findings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1577313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

